Cas no 3453-83-6 (2,4,6-Trimethylbenzenesulfonic acid)

2,4,6-Trimethylbenzenesulfonic acid is a sulfonic acid derivative characterized by its three methyl groups positioned symmetrically on the benzene ring. This structural feature enhances its steric and electronic properties, making it a useful intermediate in organic synthesis and catalysis. The compound exhibits strong acidity, comparable to other arylsulfonic acids, and is often employed in esterification, alkylation, and polymerization reactions. Its high solubility in polar solvents and stability under various reaction conditions contribute to its utility in industrial and laboratory applications. Additionally, the steric hindrance from the methyl groups can influence regioselectivity in certain transformations, offering advantages in synthetic pathways requiring precise control.
2,4,6-Trimethylbenzenesulfonic acid structure
3453-83-6 structure
Product name:2,4,6-Trimethylbenzenesulfonic acid
CAS No:3453-83-6
MF:C9H12O3S
MW:200.254781723022
MDL:MFCD00007434
CID:44174
PubChem ID:76992

2,4,6-Trimethylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Trimethylbenzenesulfonic acid
    • 2,4,6-TRIMETHYLBENZENESULFONYL CHLORIDE
    • 2,4,6-TRIMETHYLBENZYLSULFONYL CHLORIDE
    • 2-MESITYLENESULFONYL CHLORIDE
    • 2-MESITYLENSULFONYL CHLORIDE
    • MESITYLENE-2-SULFONIC ACID CHLORIDE
    • MESITYLENE-2-SULFONYL CHLORIDE
    • MESITYLENESULFONIC ACID HYDRATE
    • MESITYLENESULFONYL CHLORIDE
    • MESITYLENESULPHONIC ACID HYDRATE
    • MESITYLENESULPHONYL CHLORIDE
    • MTS-CL
    • 2-MESITYLENE SULPHONIC ACID
    • Mesitylenesulfonate
    • 2-Mesitylenesulfonic Acid
    • 2-Mesitylenesulfonic acid dihydrate
    • 2,4,6-Trimethylbenzenesulfonic Acid Dihydrate
    • Mesitylenesulfonic Acid Dihydrate
    • Mesitylene-2-sulphonic acid dihydrate
    • SCHEMBL23788
    • SY107984
    • InChI=1/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)
    • Mesitylsulfonic acid
    • W-106730
    • MFCD00007482
    • NSC 5233
    • 3453-83-6
    • 2,4,6-Trimethylbenzenesulfonicacid
    • Mesitylenesulfonic acid
    • tert-butyl 2-(4-(cyclopentylcarbamoyl)piperidin-1-yl)nicotinate
    • AKOS000291438
    • UNII-B7T8KN72DC
    • Q63409559
    • EINECS 222-379-3
    • 2,4,6-trimethylbenzene-1-sulfonic acid
    • NS00010639
    • LXFQSRIDYRFTJW-UHFFFAOYSA-
    • Mesitylene-2-sulphonic acid
    • NSC-5233
    • B7T8KN72DC
    • Mesitylene-2-sulfonic acid dihydrate
    • AS-81341
    • DTXSID20188076
    • Benzenesulfonic acid, 2,4,6-trimethyl-
    • NSC5233
    • FT-0612777
    • E83363
    • DB-048640
    • MDL: MFCD00007434
    • Inchi: InChI=1S/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)
    • InChI Key: LXFQSRIDYRFTJW-UHFFFAOYSA-N
    • SMILES: O=S(C1=C(C)C=C(C)C=C1C)(O)=O

Computed Properties

  • Exact Mass: 200.05100
  • Monoisotopic Mass: 200.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8A^2
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: White to gray crystalline powder
  • Density: 1.243
  • Melting Point: 55-57 ºC
  • Boiling Point: °Cat760mmHg
  • Flash Point: >230 °F
  • Refractive Index: 1.545
  • PSA: 62.75000
  • LogP: 2.93930
  • Solubility: Insoluble

2,4,6-Trimethylbenzenesulfonic acid Security Information

  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: R34
  • Safety Instruction: S22-S26-S27-S36/37/39-S45
  • FLUKA BRAND F CODES:10-21
  • RTECS:DB8930000
  • Hazardous Material Identification: C
  • Storage Condition:Sealed in dry,2-8°C
  • Safety Term:8
  • Packing Group:III
  • HazardClass:8
  • Packing Group:III
  • PackingGroup:III
  • Risk Phrases:R34
  • Hazard Level:8

2,4,6-Trimethylbenzenesulfonic acid Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,4,6-Trimethylbenzenesulfonic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T924344-25g
2,4,6-Trimethylbenzenesulfonic acid
3453-83-6 95%
25g
¥1,260.00 2022-06-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T18940-25g
2,4,6-Trimethylbenzenesulfonic acid
3453-83-6 95%
25g
¥478.0 2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T924344-5g
2,4,6-Trimethylbenzenesulfonic acid
3453-83-6 95%
5g
¥389.00 2022-06-14
Key Organics Ltd
AS-81341-1MG
2,4,6-Trimethylbenzenesulfonic acid
3453-83-6 >95%
1mg
£37.00 2025-02-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY107984-100g
Mesitylenesulfonic Acid
3453-83-6 ≥95%
100g
¥1200.00 2024-07-10
eNovation Chemicals LLC
D108341-100g
2-MESITYLENESULFONYLCHLORIDE
3453-83-6 97%
100g
$245 2024-05-23
Aaron
AR003I7H-5g
2,4,6-Trimethylbenzenesulfonic acid
3453-83-6 95%
5g
$360.00 2025-02-12
Aaron
AR003I7H-1g
2,4,6-Trimethylbenzenesulfonic acid
3453-83-6 95%
1g
$132.00 2025-02-12
eNovation Chemicals LLC
D108341-100g
2-MESITYLENESULFONYLCHLORIDE
3453-83-6 97%
100g
$245 2025-02-27
Key Organics Ltd
AS-81341-5MG
2,4,6-Trimethylbenzenesulfonic acid
3453-83-6 >95%
5mg
£46.00 2025-02-09

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3453-83-6)2,4,6-Trimethylbenzenesulfonic acid
A1202290
Purity:99%
Quantity:100g
Price ($):150.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:3453-83-6)2,4,6-Trimethylbenzenesulfonic acid
sfd18184
Purity:99.9%
Quantity:200kg
Price ($):Inquiry